BENGHE Foundational & Exploratory

Check Availability & Pricing

Fenchone-d3: A Technical Overview for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fenchone-d3

Cat. No.: B12365830

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fenchone, with a special focus on
its deuterated analogue, Fenchone-d3. While specific data for Fenchone-d3 is not readily
available in public databases, this document extrapolates essential information based on the
properties of Fenchone and established principles of isotopic labeling.

Fenchone-d3: CAS Number and Molecular Weight

A specific CAS (Chemical Abstracts Service) registry number for Fenchone-d3 was not found
in publicly available databases. The designation "d3" indicates that three hydrogen atoms in the
Fenchone molecule have been replaced by deuterium atoms. This isotopic substitution is a
common practice in research, particularly in studies involving mass spectrometry, to trace
metabolic pathways and as an internal standard.

The molecular formula for Fenchone is C10H160.[1][2][3] The molecular weight of Fenchone is
approximately 152.23 g/mol .[1][4] Deuterium (3H) has an atomic mass of approximately 2.014
amu, while protium (*H) has an atomic mass of approximately 1.008 amu. Therefore, the
theoretical molecular weight of Fenchone-d3 can be calculated as follows:

e Molecular Weight of Fenchone-d3 = Molecular Weight of Fenchone - (3 x Atomic Mass of
1H) + (3 x Atomic Mass of 2H)

e =152.23- (3 x 1.008) + (3 x 2.014)
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e =155.25 g/mol

This calculated molecular weight is crucial for mass spectrometry analysis.

Quantitative Data Summary

The following table summarizes the key quantitative data for Fenchone.

Property Value References
Molecular Formula C10H160

Molecular Weight 152.23 g/mol

CAS Number (d-Fenchone) 4695-62-9

CAS Number (I-Fenchone) 7787-20-4

CAS Number (dI-Fenchone) 1195-79-5

Density ~0.948 g/cm3

Boiling Point 193.5°C

Melting Point 6.1°C

Experimental Protocols: General Method for
Deuteration of Ketones

While a specific protocol for the synthesis of Fenchone-d3 is not detailed in the provided
search results, a general method for the a-deuteration of ketones using D20 as the deuterium
source can be applied. This process typically involves an acid or base catalyst.

Organocatalyzed a-Deuteration of Ketones

This protocol is based on a general method for the deuteration of ketones using an
organocatalyst and Dz0.

Materials:
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Ketone (e.g., Fenchone)

Deuterium oxide (D20)

Organocatalyst (e.g., an amine-based catalyst)

Anhydrous solvent (e.g., Toluene)

Procedure:

To a solution of the ketone in an anhydrous solvent, add the organocatalyst.
e Add D20 to the mixture.
 Stir the reaction mixture at room temperature or with gentle heating.

e Monitor the reaction progress using an appropriate analytical technique, such as *H NMR or
mass spectrometry, to determine the extent of deuterium incorporation.

e Upon completion, quench the reaction with a suitable reagent.

o Extract the product with an organic solvent.

e Dry the organic layer over an anhydrous drying agent (e.g., Na2S0a).

* Remove the solvent under reduced pressure to obtain the deuterated ketone.

Signaling Pathways and Logical Relationships

The following diagrams illustrate key concepts related to the use of deuterated compounds in
research and a simplified workflow for their analysis.
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Quantitative Analysis Workflow

Sample Matrix
(e.g., Plasma, Urine)
Sample Preparation LC-MS/MS Analysis Quantification
(Extraction, Cleanup) y
Analyte
(e.g., Fenchone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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